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Compound of Interest

Compound Name: 2',4'-Dichloropropiophenone

Cat. No.: B1295048 Get Quote

An In-Depth Technical Guide to 2',4'-
Dichloropropiophenone
This guide provides a comprehensive technical overview of 2',4'-Dichloropropiophenone, a

key chemical intermediate. Tailored for researchers, scientists, and professionals in drug

development, this document delves into its chemical properties, synthesis, applications, and

safety protocols, offering field-proven insights and methodologies.

Core Chemical Identity and Properties
2',4'-Dichloropropiophenone, with the CAS number 37885-41-9, is a halogenated aromatic

ketone.[1][2][3] Its structure, characterized by a propiophenone backbone with two chlorine

substituents on the phenyl ring at the 2' and 4' positions, is fundamental to its reactivity and

utility in organic synthesis.

Physicochemical Data Summary
A compilation of essential physicochemical properties is presented below, providing a

foundational understanding of this compound for experimental design.
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Property Value Source

CAS Number 37885-41-9 [NIST[1], PubChem[3]]

Molecular Formula C₉H₈Cl₂O [NIST[1], PubChem[3]]

Molecular Weight 203.07 g/mol
[PubChem[3],

ChemicalBook[4]]

IUPAC Name
1-(2,4-dichlorophenyl)propan-

1-one
[PubChem[3]]

Appearance
White to light yellow powder or

lump
[TCI[2]]

Density 1.287 g/cm³ [ChemWhat[5]]

Flash Point >110°C [ChemWhat[5]]

Water Solubility Slightly soluble in water [ChemWhat[5]]

Spectral Information
Spectroscopic data is critical for the identification and characterization of 2',4'-
Dichloropropiophenone. Key spectral features are summarized below:

Infrared (IR) Spectroscopy: The IR spectrum exhibits characteristic peaks corresponding to

the carbonyl (C=O) stretching vibration and aromatic C-Cl stretching, confirming the

presence of the ketone and chloro-substituents.[1]

Raman Spectroscopy: FT-Raman spectra provide complementary information for structural

elucidation.[3]

Synthesis and Mechanism
The primary route for synthesizing 2',4'-Dichloropropiophenone is through the Friedel-Crafts

acylation of 1,3-dichlorobenzene with propionyl chloride.[6][7] This electrophilic aromatic

substitution reaction is typically catalyzed by a Lewis acid, such as aluminum chloride (AlCl₃).

Reaction Causality
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The choice of a strong Lewis acid catalyst like AlCl₃ is crucial. It functions by coordinating with

the propionyl chloride, thereby generating a highly electrophilic acylium ion. This potent

electrophile is then attacked by the electron-rich π system of the 1,3-dichlorobenzene ring. The

directing effects of the two chlorine atoms on the benzene ring predominantly favor substitution

at the 4-position relative to one chlorine and the 6-position relative to the other, leading to the

desired 2,4-dichloro substitution pattern on the propiophenone product. A longer reaction time

and an excess of the Lewis acid are often employed to drive the reaction to completion, as

dihalogenated benzenes are generally less reactive in Friedel-Crafts acylations.[6]

Visualizing the Synthesis Workflow
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Caption: A flowchart illustrating the key stages in the synthesis of 2',4'-
Dichloropropiophenone.

Experimental Protocol: Friedel-Crafts Acylation
The following is a detailed, step-by-step methodology for the synthesis of 2',4'-
Dichloropropiophenone:

Reaction Setup: In a flask equipped with a reflux condenser and a stirrer, dissolve 1,3-

dichlorobenzene and propionyl chloride in carbon disulfide.

Catalyst Addition: While refluxing and stirring the solution, gradually add anhydrous

aluminum chloride. The evolution of hydrogen chloride gas will be observed.

Reaction Progression: Continue heating and stirring for an extended period (e.g., 24 hours)

to ensure the reaction goes to completion.[6]

Quenching and Work-up: After cooling, carefully pour the reaction mixture over crushed ice

and hydrochloric acid to decompose the aluminum chloride complex.

Extraction: Separate the organic layer and extract the aqueous layer with a suitable solvent

like diethyl ether.

Washing: Combine the organic extracts and wash successively with dilute sodium hydroxide

solution and water to remove unreacted starting materials and acidic impurities.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

sodium sulfate), filter, and remove the solvent by rotary evaporation.

Purification: Purify the crude product by vacuum distillation to obtain pure 2',4'-
Dichloropropiophenone.[6]

Applications in Research and Development
2',4'-Dichloropropiophenone is a valuable building block in organic synthesis, primarily

serving as a precursor for more complex molecules, including pharmaceuticals and

agrochemicals.
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Its principal application lies in the synthesis of antifungal agents. For instance, it is a key

intermediate in the preparation of certain azole antifungals. The propiophenone moiety can be

readily functionalized, for example, through alpha-halogenation followed by substitution with an

imidazole or triazole group, to construct the core structure of these active pharmaceutical

ingredients. It is also used in the synthesis of (S)-3-chloro-1-(4-chlorophenyl)-1-propanol.[4]

Safety, Handling, and Toxicology
Adherence to strict safety protocols is paramount when handling 2',4'-
Dichloropropiophenone.

Hazard Identification and GHS Classification
GHS Pictogram: Warning

Hazard Statement: H302: Harmful if swallowed.[3]

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.

P501: Dispose of contents/container to an approved waste disposal plant.[3]

Handling and Storage
Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.

Ventilation: Use only in a well-ventilated area. Avoid breathing dust.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.
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First Aid Measures
If Swallowed: Rinse mouth. Call a poison control center or doctor immediately for treatment

advice.

Skin Contact: Wash off immediately with plenty of water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Inhalation: Remove to fresh air.

Analytical Methodologies
The quantification and identification of 2',4'-Dichloropropiophenone and its related

compounds in various matrices are typically achieved using chromatographic techniques

coupled with mass spectrometry.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like

2',4'-Dichloropropiophenone. The methodology involves:

Sample Preparation: Extraction of the analyte from the sample matrix using an appropriate

solvent.

GC Separation: The extract is injected into a gas chromatograph, where the components are

separated based on their boiling points and interactions with the stationary phase of the

capillary column.

MS Detection: The separated components are then introduced into a mass spectrometer,

where they are ionized and fragmented. The resulting mass spectrum provides a unique

fingerprint for identification, and the abundance of specific ions is used for quantification.

Visualizing the Analytical Workflow
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Caption: A simplified workflow for the GC-MS analysis of 2',4'-Dichloropropiophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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